Octisalate

Specification

• Description: Ethylhexyl salicylate is a benzoate ester and a member of phenols. It is functionally related to a salicylic acid.; The Panel concluded that the following ingredients are safe in cosmetics in the present practices of use and concentration described in the safety assessment, when formulated to be non-irritating and non-sensitizing, which may be based on a quantitative risk assessment (QRA)...Ethylhexyl Salicylate...; Also known as Ethylhexyl Salicylate. Octyl salicylate is an oil soluble chemical sunscreen agent that absorbs UVB radiation. It does not protect against UVA. Octyl salicylate is used to augment the UVB protection in a sunscreen. Salicylates are weak UVB absorbers and they are generally used in combination with other UV filters. Octyl salicylate appears to have a good safety profile. It covers wavelength in the range 295-315 nm, peak at 307-310 nm. It is an ester of salicylic acid and 2-ethylhexanol. The salicylate portion of the molecule absorbs ultraviolet light to protect skin from the harmful effects of exposure to sunlight, while the ethylhexanol portion functions as an emollient.; 2-Ethylhexyl salicylate has been reported in Camellia sinensis, Homo sapiens, and Lonicera japonica with data available.; OCTISALATE is a small molecule drug with a maximum clinical trial phase of II.; structure given in first source
• CAS No.: 118-60-5
• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: 2-ethylhexyl 2-hydroxybenzoate
• Standard InChI: InChI=1S/C15H22O3/c1-3-5-8-12(4-2)11-18-15(17)13-9-6-7-10-14(13)16/h6-7,9-10,12,16H,3-5,8,11H2,1-2H3
• Standard InChI Key: FMRHJJZUHUTGKE-UHFFFAOYSA-N
• Isomeric SMILES: CCCC[C@@H](CC)COC(=O)C1=CC=CC=C1O
• Canonical SMILES: CCCCC(CC)COC(=O)C1=CC=CC=C1O